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Compound of Interest

Compound Name: (S)-IB-96212

Cat. No.: B12362828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of (S)-IB-96212, a novel cytotoxic macrolide. The information is curated

for professionals in the fields of oncology, pharmacology, and medicinal chemistry, with a focus

on data presentation, experimental methodologies, and the elucidation of its mechanism of

action.

Chemical Structure and Properties
(S)-IB-96212 is a novel member of the spiroketal-containing macrolide class of natural

products. It is produced by the marine actinomycete, Micromonospora sp.[1][2]. The molecule

consists of a 26-membered macrolide ring system, a distinctive spiroketal functional group, and

is glycosidically linked to the deoxy sugar L-rhodinose[1][2].

The aglycone of IB-96212 has the molecular formula C48H84O14 and a molecular weight of

885.17 g/mol .

Table 1: Physicochemical Properties of (S)-IB-96212
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Property Value Reference

Molecular Formula C48H84O14 (aglycone)

Molecular Weight 885.17 g/mol (aglycone)

Appearance White Powder

Solubility
Soluble in Methanol,

Chloroform

UV λmax (MeOH) 232 nm

Optical Rotation [α]D25 -15.4° (c 0.5, MeOH)

Biological Activity: Cytotoxicity
(S)-IB-96212 has demonstrated potent cytotoxic activity against a panel of human cancer cell

lines. Notably, its activity is most pronounced against the P-388 murine leukemia cell line.

Table 2: In Vitro Cytotoxicity of (S)-IB-96212

Cell Line Cancer Type IC50 (µg/mL)

P-388 Murine Leukemia 0.001

A-549 Human Lung Carcinoma 10

HT-29
Human Colon

Adenocarcinoma
10

MEL-28 Human Melanoma 10

Experimental Protocols
Fermentation and Isolation of (S)-IB-96212
The following protocol outlines the general procedure for the production and purification of (S)-
IB-96212 from Micromonospora sp.
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Fermentation

Extraction

Purification

Inoculation of Micromonospora sp. into seed medium

Incubation at 28°C for 48 hours

Transfer to production medium

Fermentation for 5 days at 28°C

Centrifugation of broth to separate mycelium

Extraction of mycelium with acetone

Concentration of acetone extract

Partitioning between ethyl acetate and water

Collection of ethyl acetate layer

Silica gel column chromatography

Elution with a gradient of chloroform-methanol

Further purification by reversed-phase HPLC

Isolation of pure (S)-IB-96212
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Hypothesized Cytotoxic Mechanism of (S)-IB-96212

(S)-IB-96212

Lysosome
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Increased
Cellular Stress

Induction of
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Cancer Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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